4-(benzyloxy)-1-(4-fluorophenyl)-N-(2-methoxyethyl)-1H-pyrazole-3-carboxamide

• IUPAC Name: 1-(4-fluorophenyl)-N-(2-methoxyethyl)-4-phenylmethoxypyrazole-3-carboxamide
• InChI: InChI=1S/C20H20FN3O3/c1-26-12-11-22-20(25)19-18(27-14-15-5-3-2-4-6-15)13-24(23-19)17-9-7-16(21)8-10-17/h2-10,13H,11-12,14H2,1H3,(H,22,25)
• InChI Key: KMJUOGFLPWOFAP-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C1=NN(C=C1OCC2=CC=CC=C2)C3=CC=C(C=C3)F
• Molecular Formula: C20H20FN3O3
• Molecular Weight: 369.4 g/mol

Description

4-(benzyloxy)-1-(4-fluorophenyl)-N-(2-methoxyethyl)-1H-pyrazole-3-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a pyrazole derivative that has been synthesized and studied extensively for its mechanism of action, biochemical and physiological effects, and future directions in research.

Scientific Research Applications

Synthesis and Structural Modifications for Enhanced Bioavailability

The compound 4-(benzyloxy)-1-(4-fluorophenyl)-N-(2-methoxyethyl)-1H-pyrazole-3-carboxamide, due to its structural complexity, has been the subject of scientific research focused on enhancing its bioavailability and reducing side effects through structural modifications. A notable study by Mano et al. (2004) highlighted the synthesis of a related compound with improved pharmacokinetic and toxicological profiles. This was achieved by modulating the compound's lipophilicity, leading to enhanced metabolic stability, fewer in vivo metabolites, and better bioavailability. The study demonstrates the potential of structural modifications to address challenges in drug development, such as side effects and low systemic exposure (Mano et al., 2004).

Radiotracer Development for Neurological Studies

Another application in scientific research involves the development of radiotracers for studying neurological receptors. Katoch-Rouse and Horti (2003) synthesized N-(piperidin-1-yl)-5-(4-methoxyphenyl)-1-(2-chlorophenyl)-4-[18F]fluoro-1H-pyrazole-3-carboxamide as a potential radiotracer for investigating CB1 cannabinoid receptors in the brain using positron emission tomography (PET). This research underscores the compound's utility in neuroimaging studies, providing insights into receptor distribution and function within the brain (Katoch-Rouse & Horti, 2003).

Cytotoxicity and Anticancer Activity

Research into the cytotoxic and anticancer activities of pyrazole-carboxamide derivatives has also been significant. Hassan et al. (2015) synthesized novel pyrazolo[1,5-a]pyrimidines and related Schiff bases, demonstrating their cytotoxicity against various human cancer cell lines. This study contributes to the understanding of the compound's potential therapeutic applications in cancer treatment, providing a foundation for further investigation into its efficacy and mechanism of action (Hassan et al., 2015).

Herbicidal Applications

The compound's derivatives have also found applications in agriculture, particularly in the development of herbicides. Ohno et al. (2004) synthesized a series of pyrazole-4-carboxamide derivatives with significant herbicidal activity against various weeds, while also demonstrating crop safety. This research highlights the compound's versatility and potential utility in developing more effective and selective agricultural chemicals (Ohno et al., 2004).